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Compound of Interest

1-[(2-Aminoethyl)amino]-3-
Compound Name:
(pentyloxy)propan-2-ol

CAS No.: 6641-88-9

Cat. No.: B12008193

Get Quote

Executive Summary

Substituted amino propanols represent a privileged structural motif in medicinal chemistry,
serving as the pharmacophore for multiple classes of FDA-approved therapeutics. This scaffold
—<characterized by a three-carbon chain bearing an amine and a hydroxyl group—is central to
beta-adrenergic antagonists (beta-blockers), sphingosine-1-phosphate (S1P) receptor
modulators, and emerging antimicrobial agents.

This guide provides a technical deep-dive into the structure-activity relationships (SAR),
synthetic methodologies, and biological characterization of these compounds. It is designed for
researchers requiring actionable protocols and mechanistic insights.

Structural Classes & Pharmacophores

The biological activity of amino propanols is dictated by the specific regioisomerism and
substitution pattern. Two primary scaffolds dominate the landscape:
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1-Aryloxy-3-aminopropan-2-ols (Beta-Blockers)

This is the classic "beta-blocker" scaffold (e.g., Propranolol, Atenolol).
e Mechanism: Competitive antagonism of

and
adrenergic receptors.

e Critical Interactions:

o Amine: Protonated at physiological pH; forms an ionic bond with a conserved Aspartate
residue (Aspl13in

-AR).

o Hydroxyl (C2): Forms hydrogen bonds with Asn293 and Asp113. The (S)-enantiomer is
typically 100x more potent than the (R)-enantiomer.

o Aromatic Head: Fits into a hydrophobic pocket; substituents determine
-selectivity (cardioselectivity).
2-Amino-1,3-propanediols (Sphingosine Mimics)
This scaffold mimics the polar headgroup of sphingosine (e.g., Fingolimod/FTY720).

e Mechanism: Prodrugs phosphorylated in vivo by sphingosine kinase 2 (SphK2). The
phosphate mimics S1P, binding to S1P receptors (S1PR1,3,4,[1][2]5) and causing receptor
internalization.[3]

e Therapeutic Outcome: Functional antagonism of S1PR1 prevents lymphocyte egress from
lymph nodes, treating Multiple Sclerosis (MS).[2][3]

Visualization: SAR of Aryloxypropanolamines

The following diagram illustrates the critical structural features required for beta-adrenergic
antagonism.
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Caption: Structure-Activity Relationship (SAR) of the beta-blocker pharmacophore. The (S)-
configuration at the hydroxyl center and the secondary amine are non-negotiable for high-
affinity binding.

Therapeutic Applications & Signaling Pathways[1]
[3][4]
Immunomodulation (S1P Pathway)

Fingolimod (FTY720) revolutionized MS treatment.[2] Unlike beta-blockers which are direct
antagonists, Fingolimod acts as a functional antagonist. It initially activates the receptor but
induces ubiquitin-dependent degradation, effectively silencing the signaling pathway that
directs lymphocytes to exit lymph nodes.

Visualization: S1P Receptor Modulation Mechanism
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Caption: Mechanism of action for Fingolimod. Phosphorylation converts the amino-propanediol

scaffold into a potent S1P mimic, driving receptor downregulation.

Antimicrobial Activity

Recent studies (e.g., compounds like SP1009) indicate that lipophilic amino propanols possess

significant bactericidal activity against multidrug-resistant (MDR) Gram-positive bacteria.

e Mechanism: Membrane permeabilization and disruption of the proton motive force.

e Potency: MIC values often range from 2.5 to 10 pg/mL against MRSA.

Comparative Data Analysis

The following table contrasts the biological profiles of key amino propanol derivatives.

Structural . . . Clinical/Resear
Compound Primary Target  Activity Metric
Class ch Status
1-Aryloxy-3-
b ol _ ) FDA Approved
ropranolo aminopropan-2-
P I prop AR nM (Hypertension)
o
1-Aryloxy-3-
Atenolol ) 5 FDA Approved
enolo aminopropan-2- .
I Prop AR (Selective) nM (Cardioselective)
o
] FDA Approved
] ] 2-Amino-1,3- ]
Fingolimod ] S1PR1,3,4,5 M (Multiple
propanediol n _
Sclerosis)
o Amino-propanol S1PR1,5 FDA Approved
Siponimod o _ M
derivative (Selective) n (SPMS)
N-alkyl amino Bacterial MIC: 5-10 puM Preclinical (Anti-
SPI009 _
propanol Membrane (MRSA) persister)
Dialkylamino-2- ) MIC: 0.78-12.5 Research
KVM-219 Fungal/Bacterial o )
propanol pg/mL (Antimicrobial)
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Experimental Protocols
Synthesis of 1-Aryloxy-3-aminopropan-2-ols
This protocol describes the synthesis of a generic beta-blocker derivative. The method relies on

the ring-opening of a glycidyl ether by an amine.

Reagents:

Substituted Phenol (1.0 eq)

Epichlorohydrin (Excess, 3-5 eq)

Potassium Carbonate (

) or Sodium Hydroxide (NaOH)

Isopropylamine (Excess, 5-10 eq)

Solvents: Acetone, Ethanol, Water.

Workflow Diagram:
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Start: Substituted Phenol

Step 1: O-Alkylation
(Epichlorohydrin + K2CO3, Reflux)

:

Intermediate: Aryl Glycidyl Ether
(Epoxide)

:

Step 2: Aminolysis
(Excess Isopropylamine, EtOH)

:

Workup: Evaporation & Recrystallization
(Formation of HCI salt)

Product: 1-Aryloxy-3-isopropylamino-2-propanol

Click to download full resolution via product page

Caption: Two-step synthesis of aryloxypropanolamines. Excess amine in Step 2 is critical to
prevent polymerization or bis-alkylation.

Step-by-Step Methodology:

o O-Alkylation (Epoxide Formation):

o Dissolve substituted phenol (10 mmol) in acetone (50 mL).

o Add anhydrous

(20 mmol) and stir for 30 min.
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[e]

Add epichlorohydrin (40 mmol) dropwise.

o

Reflux for 12—24 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 7:3).

[¢]

Validation: Disappearance of phenol spot; appearance of less polar epoxide spot.

[¢]

Filter salts and evaporate solvent to obtain the crude glycidyl ether.

e Aminolysis (Ring Opening):

o

Dissolve the crude glycidyl ether in Ethanol (20 mL).

[e]

Add Isopropylamine (100 mmol) slowly (Exothermic reaction).

o

Note: A large excess of amine prevents the secondary amine product from reacting with
another epoxide molecule (dimerization).

Reflux for 4—6 hours.

o

[¢]

Evaporate solvent and excess amine under reduced pressure.
 Purification:

o Dissolve residue in dry ether. Pass HCI gas or add ethanolic HCI to precipitate the
hydrochloride salt.

o Recrystallize from Ethanol/Ether.

Antimicrobial Susceptibility Assay (MIC)

To evaluate the biological activity of novel amino propanols against pathogens like S. aureus.
Protocol:

o Preparation: Prepare stock solutions of the test compound in DMSO (1 mg/mL).
 Inoculum: Dilute overnight bacterial culture to

CFU/mL in Mueller-Hinton Broth (MHB).
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» Plate Setup: Use a 96-well microtiter plate.

o Add 100 pL MHB to all wells.

o Add 100 pL of test compound to column 1.

o Perform serial 2-fold dilutions from column 1 to 10.
e Incubation: Add 100 pL of bacterial inoculum to wells 1-11 (Well 12 is sterility control).
e Readout: Incubate at 37°C for 18—-24 hours.

o MIC Definition: The lowest concentration with no visible growth (turbidity).

o Validation: Positive control (Ciprofloxacin) must fall within CLSI standard ranges.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12008193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

